N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-[4-(2,3-dimethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H26ClN3O/c1-16-4-3-5-20(17(16)2)25-12-10-24(11-13-25)15-21(26)23-14-18-6-8-19(22)9-7-18/h3-9H,10-15H2,1-2H3,(H,23,26)
• InChI Key: HWIRRQQODUNJCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC(=O)NCC3=CC=C(C=C3)Cl)C
• Molecular Formula: C21H26ClN3O
• Molecular Weight: 371.9 g/mol
• Solubility: 1.6 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide, also known as BRL-15572, is a compound that has been studied for its potential therapeutic applications in various medical fields.

Mechanism of Action

The exact mechanism of action of N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide is not fully understood. However, it is believed to act as a selective antagonist of the 5-HT2C receptor, which is a subtype of the serotonin receptor. By blocking the activity of this receptor, this compound may modulate the release of neurotransmitters and affect neuronal activity in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In addition to its anxiolytic and antitumor effects, this compound has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the body's response to stress. This compound has also been shown to affect the levels of various neurotransmitters, including dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has several advantages for lab experiments. It is a relatively small molecule that can be easily synthesized and purified. It also has a well-defined mechanism of action, which makes it a useful tool for studying the serotonin receptor system. However, this compound has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with in some experimental settings. It also has limited selectivity for the 5-HT2C receptor, which can make it difficult to interpret some experimental results.

Future Directions

There are several potential future directions for the study of N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide. One direction is to further investigate its anxiolytic effects and potential use in the treatment of anxiety disorders. Another direction is to explore its potential use in the treatment of neuropathic pain. Additionally, further studies could be conducted to better understand its mechanism of action and its effects on the HPA axis and other neurotransmitter systems. Finally, there is potential for the development of more selective and potent analogs of this compound for use in experimental and therapeutic settings.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide involves the reaction of 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetic acid with 4-chlorobenzyl chloride in the presence of a base. The resulting product is then purified to obtain this compound in its final form.

Scientific Research Applications

N-(4-chlorobenzyl)-2-[4-(2,3-dimethylphenyl)-1-piperazinyl]acetamide has been studied for its potential therapeutic applications in various medical fields, including psychiatry, neurology, and oncology. In psychiatry, this compound has been shown to have anxiolytic effects in animal models, suggesting its potential use in the treatment of anxiety disorders. In neurology, this compound has been studied for its potential use in the treatment of neuropathic pain. In oncology, this compound has been shown to have antitumor effects in vitro, suggesting its potential use in cancer therapy.